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Compound of Interest

Compound Name: (2-Phenylthiazol-4-yl)methanol

Cat. No.: B1305949

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of (2-
Phenylthiazol-4-yl)methanol, a heterocyclic compound of interest in medicinal chemistry and
drug discovery. The information is intended for use in research and development settings.

Compound Information

(2-Phenylthiazol-4-yl)methanol is a thiazole derivative with potential applications in various
biological assays. Accurate preparation of stock solutions is crucial for obtaining reliable and
reproducible experimental results.

Table 1: Physicochemical Properties of (2-Phenylthiazol-4-yl)methanol
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Property Value Source
CAS Number 23780-13-4 [11[2]
Molecular Formula C10H9NOS [1][3]
Molecular Weight 191.25 g/mol [1]
Appearance Cream crystalline powder [3]
Melting Point 65 °C (predicted) [3]
Storage (Solid) ::&:Izd in a dry environment at o

Solubility and Stability Considerations
Solubility

Explicit solubility data for (2-Phenylthiazol-4-yl)methanol in common laboratory solvents is
not readily available in the literature. However, based on the chemical structure and information
on similar phenylthiazole compounds, it is anticipated to have low aqueous solubility.
Phenylthiazole scaffolds are generally lipophilic, and modifications are often required to
enhance their solubility in aqueous media.

For laboratory use, organic solvents such as dimethyl sulfoxide (DMSQO) and ethanol are
recommended for preparing stock solutions. It is crucial to perform a small-scale solubility test
to determine the optimal solvent and concentration for your specific experimental needs.

Stability

The stability of (2-Phenylthiazol-4-yl)methanol in solution has not been extensively reported.
However, studies on other thiazole derivatives have indicated potential for degradation in
DMSO at room temperature over time. To ensure the integrity of the compound, it is
recommended to:

o Prepare fresh stock solutions before use.

» Store stock solutions at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw
cycles.
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e Protect solutions from light.

 Visually inspect solutions for any signs of precipitation or color change before use.

Experimental Protocols

The following protocols provide a general guideline for preparing stock solutions of (2-
Phenylthiazol-4-yl)methanol. It is essential to use high-purity solvents and calibrated
equipment to ensure accuracy.

Materials and Equipment
e (2-Phenylthiazol-4-yl)methanol (solid)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Ethanol (200 proof), molecular biology grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol is suitable for most in vitro cell-based assays where the final concentration of
DMSO is kept low (typically < 0.5%) to avoid solvent-induced cytotoxicity.

o Calculate the required mass:
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass = 0.010 mol/L x 0.001 L x 191.25 g/mol = 0.0019125 g = 1.91 mg
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» Weigh the compound:

o Carefully weigh 1.91 mg of (2-Phenylthiazol-4-yl)methanol using an analytical balance.
 Dissolution:

o Transfer the weighed compound to a sterile, amber microcentrifuge tube.

o Add 1 mL of anhydrous DMSO.

o Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming in a
water bath (not exceeding 37°C) may be applied if necessary, but be mindful of potential
degradation.

o Storage:

o Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 L) in sterile, amber
microcentrifuge tubes.

o Store the aliquots at -20°C or -80°C.

Protocol for Preparing a 10 mM Stock Solution in
Ethanol

This protocol can be used as an alternative to DMSO, particularly if DMSO is incompatible with
the experimental system.

e Calculate and weigh the compound:

o Follow steps 1 and 2 from the DMSO protocol to weigh 1.91 mg of (2-Phenylthiazol-4-
yl)methanol.

 Dissolution:
o Transfer the compound to a sterile, amber microcentrifuge tube.

o Add 1 mL of 200 proof ethanol.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1305949?utm_src=pdf-body
https://www.benchchem.com/product/b1305949?utm_src=pdf-body
https://www.benchchem.com/product/b1305949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Vortex until the solid is fully dissolved.

e Storage:

o Aliquot and store the solution at -20°C or -80°C as described for the DMSO stock.

Working Solutions

Prepare working solutions by diluting the high-concentration stock solution in the appropriate
cell culture medium or buffer immediately before use. It is important to ensure that the final
concentration of the organic solvent in the assay does not exceed a level that affects the
biological system under investigation.

Diagrams

Diagram 1: Workflow for Preparation of Stock Solution

Preparation Storage Application

Transfer N (
) Solution Use as needed Crepare Working Solution Perform Assay

Click to download full resolution via product page
Caption: A generalized workflow for preparing and using stock solutions.

Diagram 2: Decision Logic for Solvent Selection
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Caption: A decision tree for selecting an appropriate solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of (2-
Phenylthiazol-4-yl)methanol Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1305949#how-to-prepare-stock-solutions-of-2-
phenylthiazol-4-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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